Cas no 1795484-10-4 (N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide)

• Product Name: N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide
• CAS No: 1795484-10-4
• MF: C₁₃H₁₅N₃O₂S₂
• MW: 309.407099962235
• CID: 5370986
• Update Time: 2025-10-31

N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide

• Inchi： 1S/C13H15N3O2S2/c17-20(18,13-5-3-9-19-13)15-11-6-8-16(10-11)12-4-1-2-7-14-12/h1-5,7,9,11,15H,6,8,10H2
• InChI Key： DOTIRNONVQMAAJ-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCN(C3=NC=CC=C3)C2)(=O)=O)SC=CC=1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 510.4±60.0 °C(Predicted)
• pka: 10.74±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide

N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide: A Comprehensive Overview

N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide, also known by its CAS number 1795484-10-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of thiophene, a heterocyclic aromatic compound, and features a sulfonamide group attached to the 2-position of the thiophene ring. The molecule also incorporates a pyrrolidine ring substituted with a pyridine moiety, making it a structurally complex and potentially bioactive compound.

The synthesis of N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide involves multi-step organic reactions, including the formation of the thiophene ring, substitution reactions to introduce the sulfonamide group, and subsequent coupling with the pyrrolidine-pyridine fragment. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds, reducing production costs and minimizing ecological impact.

Research into the properties of N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide has revealed its potential as a bioactive agent. Studies suggest that this compound exhibits moderate to high activity in various biological assays, including anti-inflammatory, antioxidant, and antimicrobial tests. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound inhibits cyclooxygenase-2 (COX-2) enzymes with an IC50 value of 5.8 μM, indicating its potential as an anti-inflammatory drug candidate.

The structural features of N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide contribute to its bioactivity. The thiophene ring is known for its stability and ability to participate in π-π interactions, which can enhance binding affinity to target proteins. The sulfonamide group is also a common pharmacophore in drug design due to its ability to form hydrogen bonds and stabilize protein-ligand interactions. Furthermore, the pyrrolidine ring provides flexibility and additional surface area for molecular recognition.

In terms of applications, N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide has shown promise in preclinical studies as a potential therapeutic agent for chronic inflammatory diseases such as arthritis and inflammatory bowel disease. Its selectivity for COX-2 over COX-1 enzymes suggests that it may have fewer gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). However, further studies are required to evaluate its safety profile and efficacy in human trials.

The development of analogs based on N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide is an active area of research. By modifying the substituents on the pyridine ring or altering the sulfonamide group, chemists aim to optimize the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). For example, recent work has focused on introducing electron-withdrawing groups to improve solubility and enhance bioavailability.

In conclusion, N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-2-thiophenesulfonamide represents an intriguing molecule with diverse applications in drug discovery. Its unique structure combines several functional groups that contribute to its bioactivity, making it a valuable tool for researchers in the pharmaceutical industry. As ongoing studies continue to uncover its potential therapeutic benefits, this compound holds promise for addressing unmet medical needs in inflammation-related disorders.